Cas no 2640947-26-6 (4-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide)

• Product Name: 4-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide
• CAS No: 2640947-26-6
• MF: C₁₃H₁₄N₄OS
• MW: 274.341460704803
• CID: 5317575
• PubChem ID: 155798732
• Update Time: 2025-05-20

4-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide Chemical and Physical Properties

Names and Identifiers

• F6796-0078
• AKOS040731514
• 4-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide
• 2640947-26-6
• 4-[[5-Methyl-2-(methylthio)-4-pyrimidinyl]amino]benzamide

• Inchi： 1S/C13H14N4OS/c1-8-7-15-13(19-2)17-12(8)16-10-5-3-9(4-6-10)11(14)18/h3-7H,1-2H3,(H2,14,18)(H,15,16,17)
• InChI Key： FCEWMNQEGPMYMB-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC2C(C)=CN=C(SC)N=2)C=C1

Computed Properties

• Exact Mass: 274.08883226g/mol
• Monoisotopic Mass: 274.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 508.1±40.0 °C(Predicted)
• pka: 16.15±0.50(Predicted)

Additional information on 4-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide

Introduction to 4-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide (CAS No. 2640947-26-6)

4-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide, identified by its CAS number 2640947-26-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The benzamide moiety and the pyrimidine ring are key structural elements that contribute to its pharmacological properties, making it a subject of extensive research and investigation.

The< strong>benzamide group is a well-known pharmacophore in drug design, often associated with analgesic, anti-inflammatory, and neuroprotective effects. In the case of 4-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide, the presence of this group alongside a pyrimidine derivative suggests potential interactions with biological targets such as enzymes and receptors. The< strong>5-methyl-2-(methylsulfanyl)pyrimidin-4-yl moiety further enhances the molecule's complexity and may contribute to its specificity in binding to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have indicated that the< strong>pyrimidine ring in 4-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide can interact with various biological pathways, including those involved in cancer progression and inflammation. The< strong>methylsulfanyl group, located on the pyrimidine ring, may play a crucial role in modulating these interactions, thereby influencing the compound's overall biological activity.

In vitro studies have demonstrated that 4-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide exhibits promising activity against several disease models. For instance, research has shown that this compound can inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in tumor proliferation. Additionally, its ability to modulate inflammatory responses has been observed in preclinical models, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of novel drug candidates often involves optimizing the chemical structure to enhance potency, selectivity, and pharmacokinetic properties. In the case of 4-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide, modifications to the< strong>benzamide or< strong>pyrimidine portions of the molecule have been explored to improve its biological activity. These modifications often involve introducing additional functional groups or altering existing ones to fine-tune the compound's interactions with biological targets.

The synthesis of 4-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide is a complex process that requires careful consideration of reaction conditions and purification techniques. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluation. Techniques such as multi-step organic synthesis, coupled with chromatographic purification methods, have been instrumental in obtaining high-quality samples for research purposes.

The pharmacological profile of 4-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide is further enhanced by its solubility and bioavailability characteristics. These properties are essential for ensuring that the compound can reach its target sites within the body effectively. Researchers have explored various strategies to improve solubility, including prodrug formulations and co-crystallization with suitable excipients.

Emerging research indicates that 4-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide may also have applications beyond traditional therapeutic areas. For example, studies have suggested potential benefits in neurodegenerative diseases due to its ability to interact with specific neural receptors. Additionally, its anti-inflammatory properties make it a candidate for treating chronic pain conditions by modulating pain signaling pathways.

The future direction of research on 4-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide includes exploring its mechanisms of action in greater detail and conducting clinical trials to evaluate its safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these investigations forward, bringing new insights into its potential therapeutic applications.